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Compound of Interest

Compound Name: Tameridone

Cat. No.: B1681230 Get Quote

Despite its classification as a sedative and hypnotic agent and its registration as a unique

chemical entity, a comprehensive review of publicly available scientific literature reveals a

significant lack of in-depth pharmacological data for tameridone. Information regarding its

specific mechanism of action, clinical efficacy, and detailed experimental protocols remains

largely unavailable, precluding the creation of a detailed technical guide as requested.

While "tameridone" is listed in chemical databases such as PubChem, confirming its molecular

structure (IUPAC name: 7-[2-[4-(1H-indol-3-yl)piperidin-1-yl]ethyl]-1,3-dimethyl-3,7-dihydro-1H-

purine-2,6-dione), a thorough search of scientific and medical research platforms yields no

significant peer-reviewed studies, clinical trial results, or detailed pharmacological profiles. This

scarcity of information prevents a substantive analysis of its quantitative data, experimental

methodologies, and the signaling pathways it may modulate.

The initial identification of tameridone as a sedative and hypnotic suggests it may interact with

the central nervous system to induce sleep and reduce anxiety. Drugs in this class typically

exert their effects through modulation of neurotransmitter systems, most commonly by

enhancing the activity of gamma-aminobutyric acid (GABA), the primary inhibitory

neurotransmitter in the brain. However, without specific research on tameridone, its precise

molecular targets and mechanism of action remain speculative.

The absence of published research could indicate several possibilities: tameridone may be a

compound that was investigated in early-stage drug discovery but did not proceed to further

development, an investigational drug with proprietary data that is not publicly disclosed, or a
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substance that has fallen out of use and for which historical data is not readily accessible in

digital archives. One search result even alluded to the possibility of it being a fictional

compound, though its presence in chemical databases contradicts this.

Due to the lack of available data, it is not possible to fulfill the request for a detailed technical

guide that includes:

Quantitative Data Tables: No publicly available data on parameters such as binding affinities,

IC50 values, pharmacokinetic profiles, or clinical trial outcomes for tameridone could be

located.

Experimental Protocols: Detailed methodologies for key experiments involving tameridone
are not described in the accessible literature.

Signaling Pathway Diagrams: Without an established mechanism of action, any depiction of

signaling pathways would be purely speculative and not based on scientific evidence.

In conclusion, while tameridone is recognized as a chemical compound with a proposed

therapeutic category, the scientific community has not published sufficient research to allow for

the creation of an in-depth technical guide. Researchers, scientists, and drug development

professionals interested in this compound would need to conduct foundational research to

elucidate its pharmacological properties.

To cite this document: BenchChem. [Tameridone: An Obscure Sedative-Hypnotic with
Limited Available Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681230#tameridone-literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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